Cas no 2228995-63-7 (1-bromo-2-methoxy-4-(prop-2-yn-1-yl)benzene)

• Product Name: 1-bromo-2-methoxy-4-(prop-2-yn-1-yl)benzene
• CAS No: 2228995-63-7
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• CID: 6100317
• PubChem ID: 165643745
• Update Time: 2025-10-29

1-bromo-2-methoxy-4-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-methoxy-4-(prop-2-yn-1-yl)benzene
• 2228995-63-7
• EN300-1922323

• Inchi： 1S/C10H9BrO/c1-3-4-8-5-6-9(11)10(7-8)12-2/h1,5-7H,4H2,2H3
• InChI Key： MTKRZAMWFAYABO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC#C)=CC=1OC

Computed Properties

• Exact Mass: 223.98368g/mol
• Monoisotopic Mass: 223.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-methoxy-4-(prop-2-yn-1-yl)benzene

Recent Advances in the Application of 1-Bromo-2-methoxy-4-(prop-2-yn-1-yl)benzene (CAS: 2228995-63-7) in Chemical Biology and Pharmaceutical Research

The compound 1-bromo-2-methoxy-4-(prop-2-yn-1-yl)benzene (CAS: 2228995-63-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aromatic compound, characterized by its bromine and alkyne functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in click chemistry, targeted drug delivery, and the development of novel therapeutic agents.

One of the most notable applications of 1-bromo-2-methoxy-4-(prop-2-yn-1-yl)benzene is in the field of click chemistry, where its alkyne moiety facilitates efficient and selective reactions with azide-containing compounds. This property has been exploited in the synthesis of complex molecular architectures, including dendrimers and polymer-drug conjugates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of a new class of anticancer agents, where it served as a key building block for the synthesis of targeted small-molecule inhibitors.

In addition to its role in click chemistry, 1-bromo-2-methoxy-4-(prop-2-yn-1-yl)benzene has been utilized in the development of prodrugs and drug delivery systems. Researchers have leveraged its reactive bromine substituent to introduce various pharmacophores, enabling the creation of compounds with enhanced bioavailability and target specificity. A recent study in ACS Chemical Biology reported the successful incorporation of this compound into a prodrug system designed for controlled release in tumor microenvironments, showcasing its potential in precision medicine.

Furthermore, the compound's unique structural features have made it a valuable tool in chemical biology for probing biological systems. Its ability to participate in bioorthogonal reactions has enabled researchers to label and track biomolecules in live cells with high precision. A 2022 publication in Nature Chemical Biology highlighted its use in the development of fluorescent probes for real-time imaging of enzymatic activity, providing new insights into cellular processes.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 1-bromo-2-methoxy-4-(prop-2-yn-1-yl)benzene for clinical use. Recent efforts have focused on improving its synthetic routes and exploring its compatibility with various drug formulations. A 2023 review in Advanced Drug Delivery Reviews summarized the latest advancements in this area, emphasizing the need for further research to address stability and toxicity concerns.

In conclusion, 1-bromo-2-methoxy-4-(prop-2-yn-1-yl)benzene (CAS: 2228995-63-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in click chemistry, drug delivery, and chemical probing underscore its potential to drive innovation in drug discovery and development. Continued research and optimization efforts are expected to further expand its utility and impact in the field.